Cas no 73087-80-6 (Benzenamine, 2,4-dibromo-N,N-bis(4-bromophenyl)-)
73087-80-6 structure
Product Name:Benzenamine, 2,4-dibromo-N,N-bis(4-bromophenyl)-
CAS No:73087-80-6
MF:C18H11Br4N
MW:560.902641534805
CID:543038
PubChem ID:14223741
Update Time:2025-04-19
Benzenamine, 2,4-dibromo-N,N-bis(4-bromophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2,4-dibromo-N,N-bis(4-bromophenyl)-
- 2,4-dibromo-N,N-bis(4-bromophenyl)aniline
- SCHEMBL9805824
- 73087-80-6
- DTXSID80557623
-
- Inchi: 1S/C18H11Br4N/c19-12-1-6-15(7-2-12)23(16-8-3-13(20)4-9-16)18-10-5-14(21)11-17(18)22/h1-11H
- InChI Key: AZALBCPWZPOLEH-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1N(C1C=CC(=CC=1)Br)C1C=CC(=CC=1)Br)Br
Computed Properties
- Exact Mass: 556.76243
- Monoisotopic Mass: 556.76250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Benzenamine, 2,4-dibromo-N,N-bis(4-bromophenyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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